2-(3-bromophenyl)-3-(2-methoxyethyl)-3H-chromeno[2,3-d]pyrimidine-4,5-dione

• IUPAC Name: 2-(3-bromophenyl)-3-(2-methoxyethyl)chromeno[2,3-d]pyrimidine-4,5-dione
• InChI: InChI=1S/C20H15BrN2O4/c1-26-10-9-23-18(12-5-4-6-13(21)11-12)22-19-16(20(23)25)17(24)14-7-2-3-8-15(14)27-19/h2-8,11H,9-10H2,1H3
• InChI Key: IEAFRLLSVQOSFE-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=NC2=C(C1=O)C(=O)C3=CC=CC=C3O2)C4=CC(=CC=C4)Br
• Molecular Formula: C20H15BrN2O4
• Molecular Weight: 427.2 g/mol

Description

2-(3-bromophenyl)-3-(2-methoxyethyl)-3H-chromeno[2,3-d]pyrimidine-4,5-dione is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound belongs to the class of chromeno[2,3-d]pyrimidine derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Biological Activity

Novel Synthesis Methods : Research has developed novel methods for synthesizing chromeno[2,3-d]pyrimidine derivatives, highlighting their importance in pharmaceutical chemistry due to their diverse biological activities, including antibacterial and fungicidal activities, neuropeptide S receptor antagonism, and antiallergic properties (Osyanin et al., 2014).

Antimicrobial Activity : Several studies have synthesized chromeno pyrimidinone derivatives and evaluated their in vitro antimicrobial activity against various bacterial and fungal strains, revealing variable inhibitory effects and suggesting their potential as antimicrobial agents (Banothu & Bavanthula, 2012).

Chemical Properties and Applications

Catalyst-Free Synthesis : A catalyst-free one-pot synthesis method has been developed for creating diversely substituted chromeno[2,3-d]pyrimidine derivatives, emphasizing the chemical flexibility and eco-friendly aspects of synthesizing these compounds (Brahmachari & Nayek, 2017).

Chemosensor Applications : The synthesis of chromeno[d]pyrimidine derivatives has led to the development of chemosensors, particularly for detecting Hg2+ ions, showcasing the application of these compounds in environmental monitoring and safety (Jamasbi et al., 2021).

Structural and Antitubercular Activities

Structural Characterization : Detailed structural characterization of chromene derivatives, including chromeno[2,3-d]pyrimidine derivatives, has been conducted, providing insights into their chemical properties and potential as scaffolds for further pharmaceutical development (Okasha et al., 2016).

Antitubercular and Antimicrobial Activities : Novel chromeno[2,3-d]pyrimidine derivatives have been synthesized and tested for their antitubercular and antimicrobial activities, suggesting their potential use in treating bacterial infections and tuberculosis (Kamdar et al., 2011).